3-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxoethyl}-6-phenyl-3,4-dihydropyrimidin-4-one

• IUPAC Name: 3-[2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxoethyl]-6-phenylpyrimidin-4-one
• InChI: InChI=1S/C22H21FN4O2/c23-18-8-4-5-9-20(18)25-10-12-26(13-11-25)22(29)15-27-16-24-19(14-21(27)28)17-6-2-1-3-7-17/h1-9,14,16H,10-13,15H2
• InChI Key: WZMJSPHOGCVTAY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2F)C(=O)CN3C=NC(=CC3=O)C4=CC=CC=C4
• Molecular Formula: C22H21FN4O2
• Molecular Weight: 392.4 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a piperazine ring, which is a common feature in many pharmaceuticals, and a dihydropyrimidinone group, which is a heterocyclic compound. The presence of the fluorophenyl group suggests that the compound might have interesting chemical and physical properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the piperazine ring and the introduction of the fluorophenyl and dihydropyrimidinone groups. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its functional groups. The piperazine ring might undergo reactions with electrophiles or could be involved in hydrogen bonding. The dihydropyrimidinone group might participate in condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, the presence of the piperazine ring might increase its solubility in water, while the fluorophenyl group might increase its lipophilicity.

Safety and Hazards

The safety and hazards associated with this compound would depend on its biological activity, which is not known. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve studying its synthesis, characterizing its physical and chemical properties, and testing its biological activity. If it shows promising activity in initial tests, it could be further optimized and potentially developed into a new drug.